4-(benzyloxy)-3-chloro-5-methoxybenzaldehyde N-methylthiosemicarbazone

• IUPAC Name: 1-[(E)-(3-chloro-5-methoxy-4-phenylmethoxyphenyl)methylideneamino]-3-methylthiourea
• InChI: InChI=1S/C17H18ClN3O2S/c1-19-17(24)21-20-10-13-8-14(18)16(15(9-13)22-2)23-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H2,19,21,24)/b20-10+
• InChI Key: DBEGIONNNTVFBL-KEBDBYFISA-N
• Canonical SMILES: CNC(=S)NN=CC1=CC(=C(C(=C1)Cl)OCC2=CC=CC=C2)OC
• Isomeric SMILES: CNC(=S)N/N=C/C1=CC(=C(C(=C1)Cl)OCC2=CC=CC=C2)OC
• Molecular Formula: C17H18ClN3O2S
• Molecular Weight: 363.9 g/mol

Description

4-(benzyloxy)-3-chloro-5-methoxybenzaldehyde N-methylthiosemicarbazone, also known as BCBT, is a chemical compound that has been studied for its potential use in various scientific research applications. This compound is a thiosemicarbazone derivative, which is a class of compounds known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 4-(benzyloxy)-3-chloro-5-methoxybenzaldehyde N-methylthiosemicarbazone is not yet fully understood. However, studies have suggested that 4-(benzyloxy)-3-chloro-5-methoxybenzaldehyde N-methylthiosemicarbazone exerts its antitumor activity by inducing cell cycle arrest and apoptosis in cancer cells. 4-(benzyloxy)-3-chloro-5-methoxybenzaldehyde N-methylthiosemicarbazone has also been shown to inhibit the activity of various enzymes involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
In addition to its antitumor activity, 4-(benzyloxy)-3-chloro-5-methoxybenzaldehyde N-methylthiosemicarbazone has been shown to exhibit various other biochemical and physiological effects. Studies have suggested that 4-(benzyloxy)-3-chloro-5-methoxybenzaldehyde N-methylthiosemicarbazone exhibits antioxidant and anti-inflammatory activity, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(benzyloxy)-3-chloro-5-methoxybenzaldehyde N-methylthiosemicarbazone in lab experiments is its potent antitumor activity. However, one of the limitations of using 4-(benzyloxy)-3-chloro-5-methoxybenzaldehyde N-methylthiosemicarbazone is its relatively low solubility in aqueous solutions, which may limit its bioavailability and efficacy in certain experimental settings.

Future Directions

There are several future directions for research on 4-(benzyloxy)-3-chloro-5-methoxybenzaldehyde N-methylthiosemicarbazone. One area of research is the development of more efficient synthesis methods for 4-(benzyloxy)-3-chloro-5-methoxybenzaldehyde N-methylthiosemicarbazone, which could increase its availability for research purposes. Another area of research is the investigation of the potential use of 4-(benzyloxy)-3-chloro-5-methoxybenzaldehyde N-methylthiosemicarbazone in combination with other anticancer agents, which may enhance its therapeutic efficacy. Additionally, further studies are needed to fully understand the mechanism of action of 4-(benzyloxy)-3-chloro-5-methoxybenzaldehyde N-methylthiosemicarbazone and its potential therapeutic benefits in various disease settings.
In conclusion, 4-(benzyloxy)-3-chloro-5-methoxybenzaldehyde N-methylthiosemicarbazone is a promising compound that has been studied for its potential use in various scientific research applications, particularly in the field of cancer research. While there are still many unanswered questions regarding the mechanism of action and potential therapeutic benefits of 4-(benzyloxy)-3-chloro-5-methoxybenzaldehyde N-methylthiosemicarbazone, continued research in this area may lead to the development of new and effective cancer treatments.

Synthesis Methods

The synthesis of 4-(benzyloxy)-3-chloro-5-methoxybenzaldehyde N-methylthiosemicarbazone involves the reaction of 4-(benzyloxy)-3-chloro-5-methoxybenzaldehyde with N-methylthiosemicarbazide in the presence of a suitable catalyst. The resulting compound is then purified using various techniques such as column chromatography, recrystallization, and HPLC.

Scientific Research Applications

4-(benzyloxy)-3-chloro-5-methoxybenzaldehyde N-methylthiosemicarbazone has been studied for its potential use in various scientific research applications. One of the most promising applications of 4-(benzyloxy)-3-chloro-5-methoxybenzaldehyde N-methylthiosemicarbazone is in the field of cancer research. Studies have shown that 4-(benzyloxy)-3-chloro-5-methoxybenzaldehyde N-methylthiosemicarbazone exhibits potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer.